O-Anisidine
O-Anisidine
O-anisidine appears as clear, yellowish to reddish or brown liquid with an amine (fishy) odor. (NTP, 1992)
O-anisidine is a substituted aniline that is aniline in which the hydrogen ortho to the amino group has been replaced by a methoxy group. It is used as a chemical intermediate in the synthesis of azo pigments and dyes. It has a role as a reagent and a genotoxin. It is a monomethoxybenzene, a substituted aniline and a primary amino compound.
o-Anisidine is used in the manufacture of dyes. Workers in the dye industry may be occupationally exposed to it. Acute (short-term) exposure to o-anisidine results in skin irritation in humans. Workers exposed to o-anisidine by inhalation for 6 months developed headaches, vertigo, and effects on the blood. Animal studies have reported effects on the blood from chronic (long-term) dermal exposure to o- anisidine. No information is available on the reproductive, developmental, or carcinogenic effects of o- anisidine in humans. Animal studies have reported tumors of the urinary bladder from oral exposure to o- anisidine. EPA has not classified o-anisidine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified o-anisidine as a Group 2B, possible human carcinogen.
o-Anisidine can cause cancer according to an independent committee of scientific and health experts.
O-anisidine is a substituted aniline that is aniline in which the hydrogen ortho to the amino group has been replaced by a methoxy group. It is used as a chemical intermediate in the synthesis of azo pigments and dyes. It has a role as a reagent and a genotoxin. It is a monomethoxybenzene, a substituted aniline and a primary amino compound.
o-Anisidine is used in the manufacture of dyes. Workers in the dye industry may be occupationally exposed to it. Acute (short-term) exposure to o-anisidine results in skin irritation in humans. Workers exposed to o-anisidine by inhalation for 6 months developed headaches, vertigo, and effects on the blood. Animal studies have reported effects on the blood from chronic (long-term) dermal exposure to o- anisidine. No information is available on the reproductive, developmental, or carcinogenic effects of o- anisidine in humans. Animal studies have reported tumors of the urinary bladder from oral exposure to o- anisidine. EPA has not classified o-anisidine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified o-anisidine as a Group 2B, possible human carcinogen.
o-Anisidine can cause cancer according to an independent committee of scientific and health experts.
Brand Name:
Vulcanchem
CAS No.:
90-04-0
VCID:
VC20855916
InChI:
InChI=1S/C7H9NO/c1-9-7-5-3-2-4-6(7)8/h2-5H,8H2,1H3
SMILES:
COC1=CC=CC=C1N
Molecular Formula:
C7H9NO
C7H9NO
NH2C6H4OCH3
C7H9NO
NH2C6H4OCH3
Molecular Weight:
123.15 g/mol
O-Anisidine
CAS No.: 90-04-0
Cat. No.: VC20855916
Molecular Formula: C7H9NO
C7H9NO
NH2C6H4OCH3
Molecular Weight: 123.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-anisidine appears as clear, yellowish to reddish or brown liquid with an amine (fishy) odor. (NTP, 1992) O-anisidine is a substituted aniline that is aniline in which the hydrogen ortho to the amino group has been replaced by a methoxy group. It is used as a chemical intermediate in the synthesis of azo pigments and dyes. It has a role as a reagent and a genotoxin. It is a monomethoxybenzene, a substituted aniline and a primary amino compound. o-Anisidine is used in the manufacture of dyes. Workers in the dye industry may be occupationally exposed to it. Acute (short-term) exposure to o-anisidine results in skin irritation in humans. Workers exposed to o-anisidine by inhalation for 6 months developed headaches, vertigo, and effects on the blood. Animal studies have reported effects on the blood from chronic (long-term) dermal exposure to o- anisidine. No information is available on the reproductive, developmental, or carcinogenic effects of o- anisidine in humans. Animal studies have reported tumors of the urinary bladder from oral exposure to o- anisidine. EPA has not classified o-anisidine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified o-anisidine as a Group 2B, possible human carcinogen. o-Anisidine can cause cancer according to an independent committee of scientific and health experts. |
|---|---|
| CAS No. | 90-04-0 |
| Molecular Formula | C7H9NO C7H9NO NH2C6H4OCH3 |
| Molecular Weight | 123.15 g/mol |
| IUPAC Name | 2-methoxyaniline |
| Standard InChI | InChI=1S/C7H9NO/c1-9-7-5-3-2-4-6(7)8/h2-5H,8H2,1H3 |
| Standard InChI Key | VMPITZXILSNTON-UHFFFAOYSA-N |
| Impurities | Possible impurities are (concentrations in brackets): aniline (< or = 0.4% w/w), o-chloranisol (< or = 0.2% w/w), o-chloraniline (< or = 0.4% w/w), water (< or = 0.1% w/w). |
| SMILES | COC1=CC=CC=C1N |
| Canonical SMILES | COC1=CC=CC=C1N |
| Boiling Point | 437 °F at 760 mmHg (NTP, 1992) 224 °C 224-225 °C 437 °F |
| Colorform | Yellowish liquid; becomes brownish on exposure to air Reddish or yellowish colored oil Colorless to pink liquid Red to yellow, oily liquid [Note: A solid below 41 degrees F]. |
| Flash Point | 210 °F (NTP, 1992) 118 °C 118 °C, 244 °F (open cup) 107 °C c.c. (oc) 244 °F |
| Melting Point | 41 °F (NTP, 1992) 6.2 °C 5 °C 41 °F |
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